Cas no 218156-19-5 (Benzene,1,2-dichloro-4-[(4-methylphenyl)thio]-5-nitro-)

• Product Name: Benzene,1,2-dichloro-4-[(4-methylphenyl)thio]-5-nitro-
• CAS No: 218156-19-5
• MF: C₁₃H₉Cl₂NO₂S
• MW: 314.187060117722
• CID: 243471
• PubChem ID: 2774266
• Update Time: 2025-04-19

Benzene,1,2-dichloro-4-[(4-methylphenyl)thio]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dichloro-4-[(4-methylphenyl)thio]-5-nitro-
• 1,2-dichloro-4-(4-methylphenyl)sulfanyl-5-nitrobenzene
• 1,2-dichloro-4-[(4-methylphenyl)sulfanyl]-5-nitrobenzene
• 1,2-dichloro-4-[(4-methylphenyl)thio]-5-nitrobenzene
• AC1MCO6N
• AG-E-59430
• CTK4E7719
• KB-149196
• MolPort-001-761-501
• OR21188
• 3-AMINO-3-(2,6-DIFLUORO-3-METHOXY-PHENYL)-PROPIONICACID
• FT-0747163
• (4,5-Dichloro-2-nitrophenyl)(p-tolyl)sulfane
• 218156-19-5
• DTXSID90378967

• Inchi： 1S/C13H9Cl2NO2S/c1-8-2-4-9(5-3-8)19-13-7-11(15)10(14)6-12(13)16(17)18/h2-7H,1H3
• InChI Key： SRWOIDYSBQOPDU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)SC1C=CC(C)=CC=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 312.97327
• Monoisotopic Mass: 312.9731051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 43.14